Cas no 478029-48-0 (2-(2,4-Dichlorophenyl)-5,6,7,8-tetrahydroimidazo2,1-b1,3benzothiazole-3-carbaldehyde)

• Product Name: 2-(2,4-Dichlorophenyl)-5,6,7,8-tetrahydroimidazo2,1-b1,3benzothiazole-3-carbaldehyde
• CAS No: 478029-48-0
• CID: 4653026
• Update Time: 2025-10-31

2-(2,4-Dichlorophenyl)-5,6,7,8-tetrahydroimidazo2,1-b1,3benzothiazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-5,6,7,8-tetrahydroimidazo2,1-b1,3benzothiazole-3-carbaldehyde

Additional information on 2-(2,4-Dichlorophenyl)-5,6,7,8-tetrahydroimidazo2,1-b1,3benzothiazole-3-carbaldehyde

Introduction to 2-(2,4-Dichlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole-3-carbaldehyde (CAS No. 478029-48-0)

The compound 2-(2,4-Dichlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole-3-carbaldehyde, identified by its CAS number 478029-48-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines the structural features of imidazo[2,1-b]benzothiazole with a carbaldhyde functional group, positioned at the 3-position of the benzothiazole core. Such structural motifs have garnered considerable attention due to their potential biological activities and mechanistic diversity.

From a chemical perspective, the presence of chlorine substituents at the 2- and 4-positions of the phenyl ring introduces electrophilic centers that can participate in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions. This feature makes the compound a valuable intermediate in synthetic organic chemistry. Furthermore, the tetrahydroimidazo[2,1-b]benzothiazole scaffold is known for its structural complexity and potential to interact with biological targets in unique ways.

The aldehyde group at the 3-position of the benzothiazole ring serves as a versatile handle for further functionalization. It can undergo condensation reactions with amines to form Schiff bases or participate in Michael additions with nucleophiles. These reactivities open up numerous possibilities for generating derivatives with tailored properties for drug discovery applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The imidazo[2,1-b]benzothiazole scaffold has been extensively studied for its potential as an anti-inflammatory agent. For instance, derivatives of this scaffold have shown promising activity in inhibiting inflammatory cytokine production by modulating signaling pathways such as NF-κB. The introduction of chlorine atoms into the phenyl ring has been observed to enhance binding affinity and metabolic stability in some cases.

Moreover, studies have demonstrated that modifications within the benzothiazole core can influence pharmacokinetic properties and target specificity. The tetrahydroimidine moiety within this compound may contribute to reduced lipophilicity compared to its unsubstituted counterpart, potentially improving water solubility and oral bioavailability. These characteristics are crucial for developing compounds that can effectively reach their intended biological targets.

In terms of synthetic methodologies, the preparation of 2-(2,4-Dichlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole-3-carbaldehyde involves multi-step organic synthesis. Key steps typically include cyclization reactions to form the imidazo[2,1-b]benzothiazole core followed by functional group interconversions to introduce the aldehyde group at the 3-position. Advances in catalytic systems have enabled more efficient and selective constructions of such complex scaffolds.

The carbaldehyde functionality is particularly interesting from a mechanistic standpoint. It not only serves as a precursor for further derivatization but also has inherent reactivity that can be exploited in biological assays. For example, aldehydes are known to react with amino groups in proteins to form Schiff bases or Amadori rearrangement products under acidic conditions. These interactions can be harnessed to study protein binding affinities or develop novel enzyme inhibitors.

Recent research has also explored the potential applications of this compound in addressing neurological disorders. The combined effects of imidoazole, benzothiazole, and aldehyde moieties suggest that it may interact with multiple neurotransmitter systems or enzyme targets involved in neurodegeneration. Preclinical studies have begun to investigate its effects on models of Alzheimer's disease and Parkinson's disease by assessing its ability to modulate cholinergic or dopaminergic pathways.

The presence of chlorine substituents on the phenyl ring is particularly noteworthy from a drug design perspective. Chlorinated aromatic compounds are frequently found in approved drugs due to their ability to enhance binding interactions with biological targets through dipole-dipole interactions and hydrophobic effects. Additionally, chlorine atoms can influence metabolic stability by preventing oxidative degradation or hydrolysis at certain positions within the molecule.

Synthetic chemists have developed innovative strategies to incorporate functional groups like aldehydes into complex heterocyclic frameworks while maintaining high yields and selectivity. For instance, transition-metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings have been employed to construct carbon-carbon bonds within these scaffolds efficiently. These methods allow for precise control over molecular architecture during drug development processes.

The pharmacological profile of 2-(2,4-Dichlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole-3-carbaldehyde is still under active investigation; however preliminary data suggest that it may exhibit broad-spectrum activity against various disease-related pathways. Its ability to modulate multiple targets simultaneously makes it an attractive candidate for developing combination therapies aimed at synergistic therapeutic effects without excessive side effects.

In conclusion,CAS No 478029-48-0 represents an intriguing compound with significant potential for further development in pharmaceutical research. Its unique structural features—combining an imidazo[2,b]benzothiazole core with chlorinated phenyl rings and an aldehyde group—position it as a valuable scaffold for generating novel bioactive molecules targeting diverse diseases including neurological disorders inflammatory conditions cancer treatment etc.. Continued exploration into its synthetic applications pharmacological properties will undoubtedly yield important insights into future drug discovery efforts.